Cas no 2228258-76-0 (3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid)

3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid is a specialized heterocyclic compound featuring a cyclohexyl-substituted oxazole core with a carboxylic acid functional group. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The ethylcyclohexyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. The oxazole ring contributes to stability and rigidity, while the carboxylic acid group allows for further derivatization. This compound is particularly useful in medicinal chemistry for scaffold modification and structure-activity relationship studies. Its well-defined stereochemistry and purity make it suitable for precision applications in research and industrial settings.

3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid structure

2228258-76-0 structure

Product Name:3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid

CAS No:2228258-76-0

MF:C₁₂H₁₇NO₃

MW:223.268283605576

CID:5772362

PubChem ID:165881539

Update Time:2025-06-07

3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid
- 2228258-76-0
- EN300-1808333
- 3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid
- Inchi： 1S/C12H17NO3/c1-2-8-3-5-9(6-4-8)10-7-11(12(14)15)16-13-10/h7-9H,2-6H2,1H3,(H,14,15)
- InChI Key： GUQNMCMPYAKHGX-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC(C2CCC(CC)CC2)=N1

Computed Properties

Exact Mass: 223.12084340g/mol
Monoisotopic Mass: 223.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 63.3Å²

3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid Pricemore >>

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Enamine	EN300-1808333-0.05g	3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid	2228258-76-0	0.05g	$707.0	2023-09-19
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